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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorodiisopropylphosphine ((i-Pr)2PCl) is a highly reactive organophosphorus compound
that serves as a critical building block in synthetic chemistry.[1][2] As a colorless, fuming liquid,
it is acutely sensitive to air and moisture, necessitating specialized handling techniques.[1] Its
primary utility lies in its function as a precursor for the synthesis of tertiary phosphines (R3P)
and phosphinite ligands ((i-Pr)2POR), which are indispensable in the fields of homogeneous
catalysis, materials science, and pharmaceutical development.[1][2] The bulky isopropyl groups
confer unique steric and electronic properties to the resulting phosphine ligands, influencing the
reactivity, selectivity, and stability of metal catalysts in cross-coupling reactions and other
transformations. These application notes provide a comprehensive guide to the safe handling
of chlorodiisopropylphosphine and detailed protocols for its use in common synthetic
applications.

Physicochemical and Safety Data

Properly understanding the properties and hazards of chlorodiisopropylphosphine is
essential for its safe use in a laboratory setting. The data below is compiled from various safety
and supplier datasheets.
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Table 1: Physicochemical Properties of Chlorodiisopropylphosphine

Property Value References
Molecular Formula CeH14CIP

Molar Mass 152.60 g/mol

Appearance Colorless to light yellow liquid

Density 0.959 g/mL at 25 °C

Boiling Point 69 °C at 33 mmHg

Refractive Index n20/D 1.475

Sensitivity Air and moisture sensitive

Table 2: Hazard and Safety Information for Chlorodiisopropylphosphine
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Category Information References
GHS Pictograms &, corrosive
Signal Word Danger

Hazard Statements

H225: Highly flammable liquid
and vapor.H314: Causes
severe skin burns and eye

damage.

Precautionary Statements

P210, P233, P240, P280,
P303+P361+P3583,
P305+P351+P338

Personal Protective Equipment
(PPE)

Flame-retardant lab coat,
chemical resistant gloves (e.g.,

nitrile), safety goggles, full-face

shield.

Store in a cool, dry, well-

ventilated area under an inert

Storage

[3]

atmosphere (e.g., Argon or

Nitrogen).

Water, alcohols, strong

Incompatibilities .
oxidizing agents.

[3]

Handling Protocols for Air-Sensitive Reactions

The rigorous exclusion of air and moisture is paramount when working with

chlorodiisopropylphosphine. All manipulations should be performed under an inert

atmosphere using either a glovebox or standard Schlenk line techniques.

General Workflow for Handling Liquid Air-Sensitive

Reagents

The following diagram outlines the standard procedure for transferring a liquid reagent like

chlorodiisopropylphosphine using Schlenk techniques.
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Caption: Workflow for handling liquid air-sensitive reagents.
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Step-by-Step Liquid Transfer Protocol

Glassware Preparation: Ensure all glassware (reaction flask, syringes, needles) is thoroughly
oven-dried (e.g., at 120 °C for at least 4 hours) and subsequently cooled under a high
vacuum.

Inert Atmosphere: Assemble the reaction apparatus (e.g., a three-neck flask with a
condenser, dropping funnel, and septum) and purge the system with a dry, inert gas like
argon or nitrogen using a Schlenk line. This is typically done by applying a vacuum and
refilling with inert gas three times.

Reagent Preparation: Allow the bottle of chlorodiisopropylphosphine to warm to room
temperature before opening to prevent moisture condensation.

Pressurize Source: Pierce the septum of the reagent bottle with a needle connected to the
inert gas line (bubbler outlet) to create a slight positive pressure.

Withdrawal: Using a clean, dry, gas-tight syringe with a long needle, pierce the septum.
Flush the syringe with the inert headspace gas a few times. Carefully draw the desired
volume of the liquid reagent into the syringe.

Transfer: Swiftly transfer the syringe to the reaction flask and inject the reagent through the
flask's septum into the reaction mixture or solvent.

Quenching: After transfer, immediately quench any residual reagent in the syringe and
needle by drawing up a suitable quenching agent (e.g., isopropanol) before cleaning.

Experimental Protocols & Data

Chlorodiisopropylphosphine is a versatile reagent for creating P-C and P-O bonds. Below

are representative protocols for its most common applications.

Protocol 1: Synthesis of Tertiary Phosphines via
Grignard Reaction

This protocol describes the nucleophilic substitution of the chloride on the phosphorus atom by

an alkyl or aryl group from a Grignard reagent. This is a primary method for synthesizing a wide
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range of tertiary phosphines.[1]

General Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for
Chlorodiisopropylphosphine in Air-Sensitive Reactions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1205602#using-
chlorodiisopropylphosphine-in-air-sensitive-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4077473/
https://www.benchchem.com/product/b1205602?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4077473/
https://patents.google.com/patent/CN1724548A/en
https://patents.google.com/patent/CN1724548A/en
https://patents.google.com/patent/CN100432082C/en
https://patents.google.com/patent/CN100432082C/en
https://www.benchchem.com/product/b1205602#using-chlorodiisopropylphosphine-in-air-sensitive-reactions
https://www.benchchem.com/product/b1205602#using-chlorodiisopropylphosphine-in-air-sensitive-reactions
https://www.benchchem.com/product/b1205602#using-chlorodiisopropylphosphine-in-air-sensitive-reactions
https://www.benchchem.com/product/b1205602#using-chlorodiisopropylphosphine-in-air-sensitive-reactions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1205602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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